Cas no 89296-57-1 (Hexanoic acid, 2-butyl-, iodomethyl ester)

• Product Name: Hexanoic acid, 2-butyl-, iodomethyl ester
• CAS No: 89296-57-1
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 604986
• PubChem ID: 20429236
• Update Time: 2025-04-19

Hexanoic acid, 2-butyl-, iodomethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-butyl-, iodomethyl ester
• iodomethyl 2-butylhexanoate
• DTXSID20606967
• SCHEMBL2182987
• 89296-57-1
• OMBCCTLOAOWOKT-UHFFFAOYSA-N

• Inchi： 1S/C11H21IO2/c1-3-5-7-10(8-6-4-2)11(13)14-9-12/h10H,3-9H2,1-2H3
• InChI Key： OMBCCTLOAOWOKT-UHFFFAOYSA-N
• SMILES： ICOC(C(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų